![molecular formula C16H24N2O2 B4267184 2-(1-azepanyl)-N-(4-ethoxyphenyl)acetamide](/img/structure/B4267184.png)
2-(1-azepanyl)-N-(4-ethoxyphenyl)acetamide
Description
Synthesis Analysis
The synthesis of similar compounds typically involves catalytic hydrogenation or other advanced synthetic techniques. For example, a novel Pd/C catalyst with high activity and selectivity was developed for the hydrogenation of N-(3-nitro-4-methoxyphenyl)acetamide into N-(3-amino-4-methoxyphenyl)acetamide, showcasing the importance of catalyst choice in the synthesis of acetamide derivatives (Zhang, 2008).
Molecular Structure Analysis
The molecular structure of compounds in this class is often determined through X-ray crystallography and spectroscopic methods. For instance, the crystal structure of similar compounds has been elucidated, revealing important aspects such as intermolecular hydrogen bonds and the spatial arrangement of functional groups, which are crucial for understanding the compound's reactivity and interactions (A. Camerman et al., 2005).
Chemical Reactions and Properties
The chemical reactivity of such compounds involves various transformations, including acetylation, silylation, and reactions with nucleophiles. For example, the chemoselective acetylation of 2-aminophenol using immobilized lipase as a catalyst showcases the specific functional group transformations that can be achieved under optimized conditions (Deepali B Magadum & G. Yadav, 2018).
Physical Properties Analysis
The physical properties of acetamide derivatives, such as melting point, solubility, and crystalline form, are influenced by their molecular structure. Crystalline forms of similar compounds have been studied to understand their absorption and solubility characteristics, which are vital for pharmaceutical applications (Peter Norman, 2013).
Chemical Properties Analysis
The chemical properties, including reactivity with various reagents, stability under different conditions, and potential for further chemical transformations, are central to the utility of acetamide derivatives. Studies have demonstrated how the structure of such compounds influences their reactivity and interactions with other molecules, highlighting the importance of detailed chemical property analysis (G. Sharma et al., 2018).
properties
IUPAC Name |
2-(azepan-1-yl)-N-(4-ethoxyphenyl)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24N2O2/c1-2-20-15-9-7-14(8-10-15)17-16(19)13-18-11-5-3-4-6-12-18/h7-10H,2-6,11-13H2,1H3,(H,17,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XKQQCFHVWTWNOK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)NC(=O)CN2CCCCCC2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H24N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.37 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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